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Compound of Interest

Compound Name: Boc-NH-PEG5-CH2CH2COOH

Cat. No.: B611216

A Technical Overview of Boc-NH-PEG5-
CH2CH2COOH

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for the bifunctional PEG linker, Boc-NH-
PEG5-CH2CH2COOH. This reagent is of significant interest in bioconjugation, proteomics, and
drug delivery, particularly in the development of Proteolysis Targeting Chimeras (PROTACS).
The molecule features a terminal Boc-protected amine and a terminal carboxylic acid,
separated by a five-unit polyethylene glycol (PEG) spacer. This structure allows for the
sequential and controlled conjugation to different molecules of interest.

Molecular Properties

The fundamental molecular characteristics of Boc-NH-PEG5-CH2CH2COOH are summarized
below. These values are critical for stoichiometric calculations in conjugation reactions and for
the characterization of resulting conjugates.
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Property Value Citations
Molecular Formula C1sH35NO9 [1112][3]
Molecular Weight 409.47 g/mol [1][2]13]
CAS Number 1347750-78-0 [1][21[3]
Appearance Viscous Liquid [2][3]
Purity 297% [1]

Structural Representation

The logical structure of Boc-NH-PEG5-CH2CH2COOH is composed of three key functional
units: the Boc-protecting group, the PEGS5 linker, and the propionic acid moiety. This

arrangement enables a versatile two-step conjugation strategy. The Boc group provides a

stable protection for the amine, which can be selectively removed under acidic conditions to

reveal a primary amine for subsequent modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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